Cas no 51755-71-6 (Octanal, 3-(methylthio)-)
Octanal, 3-(methylthio)- structure
Product Name:Octanal, 3-(methylthio)-
CAS No:51755-71-6
MF:C9H18OS
MW:174.303621768951
CID:361523
PubChem ID:71366007
Update Time:2025-04-19
Octanal, 3-(methylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Octanal, 3-(methylthio)-
- 3-methylsulfanyloctanal
- 3-(METHYLSULFANYL)OCTANAL
- DTXSID20789385
- 51755-71-6
-
- Inchi: 1S/C9H18OS/c1-3-4-5-6-9(11-2)7-8-10/h8-9H,3-7H2,1-2H3
- InChI Key: SQBSFFURSDOGEC-UHFFFAOYSA-N
- SMILES: S(C)C(CC=O)CCCCC
Computed Properties
- Exact Mass: 174.10794
- Monoisotopic Mass: 174.10783637g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 7
- Complexity: 93.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 42.4Ų
Experimental Properties
- PSA: 17.07
Octanal, 3-(methylthio)- Related Literature
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
51755-71-6 (Octanal, 3-(methylthio)-) Related Products
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